molecular formula C21H30O2 B570549 17β-Hydroxy-7,17-dimethylandrosta-4,6-dien-3-one CAS No. 37005-64-4

17β-Hydroxy-7,17-dimethylandrosta-4,6-dien-3-one

Cat. No. B570549
CAS RN: 37005-64-4
M. Wt: 314.469
InChI Key: NLLHMJWLOHNVCY-DGGDGUMWSA-N
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Description

17β-Hydroxy-7,17-dimethylandrosta-4,6-dien-3-one, also known as 17β-Hydroxy-7,17-dimethylandrosta-4,6-dien-3-one, is a useful research compound. Its molecular formula is C21H30O2 and its molecular weight is 314.469. The purity is usually 95%.
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properties

CAS RN

37005-64-4

Product Name

17β-Hydroxy-7,17-dimethylandrosta-4,6-dien-3-one

Molecular Formula

C21H30O2

Molecular Weight

314.469

IUPAC Name

(8R,9S,10R,13S,14S,17S)-17-hydroxy-7,10,13,17-tetramethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one

InChI

InChI=1S/C21H30O2/c1-13-11-14-12-15(22)5-8-19(14,2)16-6-9-20(3)17(18(13)16)7-10-21(20,4)23/h11-12,16-18,23H,5-10H2,1-4H3/t16-,17-,18+,19-,20-,21-/m0/s1

InChI Key

NLLHMJWLOHNVCY-DGGDGUMWSA-N

SMILES

CC1=CC2=CC(=O)CCC2(C3C1C4CCC(C4(CC3)C)(C)O)C

synonyms

(17β)-17-Hydroxy-7,17-dimethylandrosta-4,6-dien-3-one

Origin of Product

United States

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